Cas no 1286722-39-1 (2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3-bromophenyl)acetamide)

2-{1-Benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3-bromophenyl)acetamide is a synthetic organic compound featuring a pyrrolopyridine core with a benzyl substitution at the 1-position and a 3-bromophenylacetamide moiety at the 6-position. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for biologically active molecules. The presence of the bromophenyl group enhances reactivity for further functionalization, while the fused heterocyclic system may contribute to binding affinity in target interactions. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound is typically characterized by HPLC, NMR, and mass spectrometry to ensure purity and structural integrity.
2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3-bromophenyl)acetamide structure
1286722-39-1 structure
Product Name:2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3-bromophenyl)acetamide
CAS No:1286722-39-1
MF:C22H18BrN3O2
MW:436.30122423172
CID:6199183
PubChem ID:52906418
Update Time:2025-11-02

2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3-bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3-bromophenyl)acetamide
    • 1286722-39-1
    • 2-(1-benzyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)-N-(3-bromophenyl)acetamide
    • F3407-5085
    • 2-(1-benzyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)-N-(3-bromophenyl)acetamide
    • 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3-bromophenyl)acetamide
    • VU0627421-1
    • AKOS021966880
    • Inchi: 1S/C22H18BrN3O2/c23-18-7-4-8-19(13-18)24-20(27)15-26-12-10-17-9-11-25(21(17)22(26)28)14-16-5-2-1-3-6-16/h1-13H,14-15H2,(H,24,27)
    • InChI Key: WVMVSOYYXLBBRC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)NC(CN1C=CC2C=CN(CC3C=CC=CC=3)C=2C1=O)=O

Computed Properties

  • Exact Mass: 435.05824g/mol
  • Monoisotopic Mass: 435.05824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54.3Ų

2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3-bromophenyl)acetamide Pricemore >>

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Additional information on 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3-bromophenyl)acetamide

Comprehensive Overview of 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3-bromophenyl)acetamide (CAS No. 1286722-39-1)

2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3-bromophenyl)acetamide (CAS No. 1286722-39-1) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities. The presence of a benzyl group and a bromophenyl moiety in its structure enhances its reactivity and makes it a valuable intermediate in drug discovery and development.

The molecular formula of 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3-bromophenyl)acetamide is C22H18BrN3O2, with a molecular weight of approximately 436.3 g/mol. Its unique structure features a pyrrolopyridine core, which is often explored for its potential in targeting various enzymes and receptors. Researchers are particularly interested in this compound due to its potential applications in kinase inhibition and cancer therapy, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for pyrrolopyridine-based compounds has surged, driven by their role in developing novel therapeutics for diseases such as inflammatory disorders and neurodegenerative conditions. The 3-bromophenyl group in 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3-bromophenyl)acetamide contributes to its lipophilicity, which is a critical factor in drug absorption and bioavailability. This property is highly relevant in modern drug design, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles is a key focus.

The synthesis of 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3-bromophenyl)acetamide typically involves multi-step organic reactions, including amide coupling and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring the compound's suitability for high-throughput screening and preclinical studies.

From a commercial perspective, 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3-bromophenyl)acetamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its CAS No. 1286722-39-1 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's pricing and availability may vary depending on the scale of purchase and the supplier's location, but it is generally considered a high-value research chemical.

Current research trends highlight the growing interest in small-molecule inhibitors and their role in modulating biological pathways. 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3-bromophenyl)acetamide fits into this narrative, as its structural features suggest potential interactions with protein kinases and other cellular targets. This aligns with the broader scientific community's focus on personalized medicine and the development of next-generation therapeutics.

In conclusion, 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3-bromophenyl)acetamide (CAS No. 1286722-39-1) represents a promising candidate for further investigation in drug discovery and development. Its unique chemical structure, combined with the rising demand for pyrrolopyridine derivatives, positions it as a compound of significant interest to researchers and pharmaceutical companies alike. As the field of medicinal chemistry continues to evolve, this compound may play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.

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